Cas no 1206974-14-2 (7-chloroindolizine-2-carboxylic acid)

• Product Name: 7-chloroindolizine-2-carboxylic acid
• CAS No: 1206974-14-2
• MF: C₉H₆ClNO₂
• MW: 195.6
• CID: 5457524
• PubChem ID: 130046726
• Update Time: 2025-06-13

7-chloroindolizine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-chloroindolizine-2-carboxylic acid
• 7-Chloro-2-indolizinecarboxylic acid
• DB-429055
• G72918
• 7-Chloro-2-indolizinecarboxylicacid
• 1206974-14-2
• SCHEMBL22615436
• Z1551936055
• EN300-6499743

• Inchi： 1S/C9H6ClNO2/c10-7-1-2-11-5-6(9(12)13)3-8(11)4-7/h1-5H,(H,12,13)
• InChI Key： QKAVWEJMOAZMHX-UHFFFAOYSA-N
• SMILES： C1=C2N(C=CC(Cl)=C2)C=C1C(O)=O

Computed Properties

• Exact Mass: 195.0087061g/mol
• Monoisotopic Mass: 195.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.7Ų

Additional information on 7-chloroindolizine-2-carboxylic acid

Recent Advances in the Synthesis and Applications of 7-Chloroindolizine-2-carboxylic Acid (CAS: 1206974-14-2)

7-Chloroindolizine-2-carboxylic acid (CAS: 1206974-14-2) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly as a key intermediate in the design of novel therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, highlighting its potential in addressing unmet medical needs.

The synthesis of 7-chloroindolizine-2-carboxylic acid has been optimized through various methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These approaches have improved yield and purity, making the compound more accessible for further research. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have detailed these synthetic routes, emphasizing their efficiency and scalability for industrial applications.

In terms of biological applications, 7-chloroindolizine-2-carboxylic acid has shown promising activity as a scaffold for developing inhibitors targeting enzymes like phosphodiesterases (PDEs) and kinases. For instance, derivatives of this compound have demonstrated potent inhibitory effects on PDE4, a target for inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD). Additionally, its structural flexibility allows for the incorporation of various pharmacophores, enhancing its potential as a lead compound in oncology and infectious disease research.

Recent preclinical studies have further explored the pharmacokinetic and pharmacodynamic properties of 7-chloroindolizine-2-carboxylic acid derivatives. These studies have revealed favorable bioavailability and metabolic stability, positioning them as viable candidates for further clinical development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance these findings into early-phase clinical trials.

In conclusion, 7-chloroindolizine-2-carboxylic acid (CAS: 1206974-14-2) represents a valuable chemical entity with broad applications in medicinal chemistry. Continued research into its synthesis and biological activities is expected to yield novel therapeutics for a range of diseases. Future directions may include the exploration of its role in combination therapies and the development of more selective derivatives to minimize off-target effects.